(R)-2,2-Dimethyl-cyclopentylamine hydrochloride
Overview
Description
“®-2,2-Dimethyl-cyclopentylamine hydrochloride” likely refers to the hydrochloride salt of a cyclopentylamine derivative. Cyclopentylamines are a class of organic compounds containing a cyclopentane ring and an amine group. The “R” in the name indicates that this compound is a specific enantiomer, or spatial arrangement, of the molecule .
Molecular Structure Analysis
As a cyclopentylamine derivative, this compound likely has a five-membered ring structure with an amine group and two methyl groups attached. The exact 3D structure would depend on the specific arrangement of these groups in the “R” enantiomer .Chemical Reactions Analysis
Cyclopentylamines can participate in various chemical reactions typical of amines, such as acid-base reactions, alkylation, acylation, and formation of amides, among others .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “®-2,2-Dimethyl-cyclopentylamine hydrochloride” would depend on factors such as its specific structure, polarity, and the presence of functional groups. Typical properties to consider might include solubility, melting point, boiling point, and pKa .Scientific Research Applications
- ®-2,2-DMCPA HCl has been investigated for its electrochemical behavior. Researchers study its redox properties, stability, and reactivity in various electrolyte systems. Understanding its electrochemical behavior aids in designing efficient energy storage devices and sensors .
- Chitosan, a biopolymer derived from chitin, finds applications in drug delivery, wound healing, and tissue engineering. Researchers modify chitosan by incorporating ®-2,2-DMCPA HCl to enhance its properties. The resulting chiral chitosan derivatives exhibit improved solubility, biocompatibility, and controlled drug release .
Electrochemical Studies
Chitosan Modification
Mechanism of Action
Future Directions
properties
IUPAC Name |
(1R)-2,2-dimethylcyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-7(2)5-3-4-6(7)8;/h6H,3-5,8H2,1-2H3;1H/t6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAWMNINFHFYFRI-FYZOBXCZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC1N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CCC[C@H]1N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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